2-(3-bromo-5-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid

• CAS RN: 2352936-59-3
• Molecular Formula: C13H16BrNO5
• Molecular Weight: 346.2

Description

2-(3-bromo-5-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid, also known as BAPAA, is a synthetic organic compound that has been used in various scientific research applications. BAPAA is an important and useful compound in the laboratory due to its various properties and advantages. BAPAA is a brominated derivative of acetic acid, and it is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other compounds. It is a colorless solid that is soluble in water and other organic solvents.

Scientific Research Applications

2-(3-bromo-5-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid has been used in various scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and other compounds. It is also used in the synthesis of organic compounds, such as dyes and pigments, and in the synthesis of polymers materials. 2-(3-bromo-5-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid is also used in the synthesis of organic catalysts, such as Lewis acids and Bronsted acids. Additionally, 2-(3-bromo-5-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid has been used in the synthesis of organic compounds for use in drug discovery and drug development.

Mechanism of Action

The mechanism of action of 2-(3-bromo-5-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid is not fully understood. However, it is believed that 2-(3-bromo-5-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid acts as a Lewis acid, which is a type of acid that is capable of forming a covalent bond with an electron pair from a base. This covalent bond is known as a Lewis adduct, and it can be used to catalyze a variety of reactions. Additionally, 2-(3-bromo-5-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid can act as a Bronsted acid, which is a type of acid that can donate a proton to a base. This proton donation can also be used to catalyze a variety of reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(3-bromo-5-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid are not fully understood. However, 2-(3-bromo-5-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid has been shown to be an effective inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the nervous system. Additionally, 2-(3-bromo-5-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid has been shown to inhibit the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins. 2-(3-bromo-5-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid has also been shown to act as an antioxidant, meaning it can scavenge free radicals and prevent oxidative damage.

Advantages and Limitations for Lab Experiments

2-(3-bromo-5-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid has several advantages and limitations for use in laboratory experiments. One advantage is that 2-(3-bromo-5-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid is relatively easy to synthesize, meaning it can be readily obtained for use in experiments. Additionally, 2-(3-bromo-5-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid is a relatively stable compound, meaning it is not easily degraded in the presence of other compounds or in the presence of heat or light. However, 2-(3-bromo-5-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid is also a relatively toxic compound, meaning it should be handled with caution and appropriate protective equipment should be used when working with it.

Future Directions

There are a number of potential future directions for research involving 2-(3-bromo-5-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid. One potential direction is to further investigate the biochemical and physiological effects of 2-(3-bromo-5-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid, as well as its mechanism of action. Additionally, further research could be conducted to investigate the potential applications of 2-(3-bromo-5-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid in the synthesis of pharmaceuticals, agrochemicals, and other compounds. Additionally, research could be conducted to investigate the potential of 2-(3-bromo-5-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid as an antioxidant, as well as its potential use in drug discovery and drug development. Finally, research could be conducted to investigate the potential of 2-(3-bromo-5-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid as a catalyst in organic reactions.

Synthesis Methods

2-(3-bromo-5-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid can be synthesized through a variety of methods, including the Williamson ether synthesis, the Grignard reaction, and the bromination of acetic acid. In the Williamson ether synthesis, 2-(3-bromo-5-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid is synthesized by reacting tert-butyl bromide with 2-aminophenol in the presence of a base such as sodium hydroxide. In the Grignard reaction, 2-(3-bromo-5-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid is synthesized by reacting tert-butyl magnesium bromide with 2-aminophenol in the presence of a base such as sodium hydroxide. The bromination of acetic acid is a process in which 2-(3-bromo-5-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid is synthesized by reacting acetic acid with bromine in the presence of a base such as sodium hydroxide.